Cas no 2227716-12-1 ((1R)-3-amino-1-(2-methoxy-5-methylphenyl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(2-methoxy-5-methylphenyl)propan-1-ol
• CAS No: 2227716-12-1
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 6257477
• PubChem ID: 28267178
• Update Time: 2025-10-20

(1R)-3-amino-1-(2-methoxy-5-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(2-methoxy-5-methylphenyl)propan-1-ol
• 2227716-12-1
• EN300-1801255

• Inchi： 1S/C11H17NO2/c1-8-3-4-11(14-2)9(7-8)10(13)5-6-12/h3-4,7,10,13H,5-6,12H2,1-2H3/t10-/m1/s1
• InChI Key： UCXRKFLMXDPOFP-SNVBAGLBSA-N
• SMILES： O[C@@H](C1C=C(C)C=CC=1OC)CCN

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.5Ų

Additional information on (1R)-3-amino-1-(2-methoxy-5-methylphenyl)propan-1-ol

Comprehensive Overview of (1R)-3-amino-1-(2-methoxy-5-methylphenyl)propan-1-ol (CAS No. 2227716-12-1)

(1R)-3-amino-1-(2-methoxy-5-methylphenyl)propan-1-ol (CAS No. 2227716-12-1) is a chiral amino alcohol derivative that has garnered significant attention in pharmaceutical research and fine chemical synthesis. This compound features a unique structural motif combining an aromatic methoxy-methylphenyl group with a propanolamine side chain, making it valuable for asymmetric synthesis and drug development applications.

The growing interest in chiral building blocks like (1R)-3-amino-1-(2-methoxy-5-methylphenyl)propan-1-ol reflects current trends in pharmaceutical chemistry where researchers seek enantiomerically pure intermediates for developing more effective and safer medications. Recent literature highlights its potential as a precursor for neurologically active compounds, particularly in the design of selective receptor modulators.

From a synthetic chemistry perspective, the 2-methoxy-5-methylphenyl moiety in this compound provides interesting electronic and steric properties that influence its reactivity. The propan-1-ol segment with its 3-amino functionality offers multiple sites for further chemical modifications, making it versatile for creating diverse molecular architectures.

In analytical characterization, (1R)-3-amino-1-(2-methoxy-5-methylphenyl)propan-1-ol typically shows distinct spectroscopic features. The methoxy group appears around 3.8 ppm in ¹H NMR, while the methyl protons resonate near 2.3 ppm. The chiral center at position 1 gives this compound optical activity, with specific rotation being an important quality control parameter for pharmaceutical applications.

The compound's stability profile shows that (1R)-3-amino-1-(2-methoxy-5-methylphenyl)propan-1-ol remains stable under standard storage conditions (room temperature, protected from moisture). However, like many amino alcohols, it may undergo oxidation under prolonged exposure to air, necessitating proper handling under inert atmosphere for sensitive applications.

Current research trends indicate growing applications of (1R)-3-amino-1-(2-methoxy-5-methylphenyl)propan-1-ol in medicinal chemistry. Its structural features make it particularly interesting for developing CNS-targeting therapeutics, with several patent applications mentioning derivatives of this scaffold for potential neurological indications.

From a commercial availability standpoint, CAS 2227716-12-1 is typically supplied by specialty chemical manufacturers with purity grades ranging from 95% to 99%. The pharmaceutical-grade material often requires additional chiral purity specifications, with enantiomeric excess (ee) values exceeding 98% for most advanced applications.

The synthesis of (1R)-3-amino-1-(2-methoxy-5-methylphenyl)propan-1-ol generally involves asymmetric reduction strategies or resolution techniques. Recent advances in biocatalysis have shown promise for more sustainable production methods, aligning with the pharmaceutical industry's growing emphasis on green chemistry principles.

Regulatory considerations for 2227716-12-1 vary by jurisdiction, but it currently falls under standard laboratory chemical regulations. Researchers should consult specific regional guidelines when planning large-scale applications or commercial developments involving this compound.

Emerging applications explore the use of (1R)-3-amino-1-(2-methoxy-5-methylphenyl)propan-1-ol in materials science, particularly as a building block for chiral ligands in asymmetric catalysis. Its structural features make it potentially valuable for designing novel catalysts in transition metal-catalyzed reactions.

Quality control protocols for CAS 2227716-12-1 typically include HPLC analysis for purity assessment, chiral chromatography for enantiomeric purity determination, and comprehensive spectroscopic characterization (NMR, MS, IR) for structural confirmation.

The global market for chiral intermediates like (1R)-3-amino-1-(2-methoxy-5-methylphenyl)propan-1-ol continues to expand, driven by increasing demand for enantiomerically pure pharmaceuticals. Market analysts project steady growth in this sector, particularly for compounds with demonstrated utility in CNS drug development.

Recent scientific publications have highlighted novel derivatives of (1R)-3-amino-1-(2-methoxy-5-methylphenyl)propan-1-ol showing promising biological activities. These developments underscore the compound's potential as a versatile scaffold in drug discovery programs targeting various therapeutic areas.

From a safety perspective, standard laboratory precautions are recommended when handling 2227716-12-1. While not classified as highly hazardous, proper personal protective equipment (gloves, safety glasses) should be used, and operations should be conducted in well-ventilated areas due to its amino alcohol functionality.

The future research directions for (1R)-3-amino-1-(2-methoxy-5-methylphenyl)propan-1-ol appear promising, with several groups investigating its incorporation into more complex molecular architectures. Its combination of aromatic and aliphatic functionalities with multiple derivatization points makes it particularly attractive for fragment-based drug design approaches.

In summary, (1R)-3-amino-1-(2-methoxy-5-methylphenyl)propan-1-ol (CAS No. 2227716-12-1) represents an important chiral building block with growing significance in pharmaceutical research and fine chemical synthesis. Its unique structural features and versatile chemistry continue to inspire innovative applications across multiple scientific disciplines.